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Compound of Interest

Compound Name: AS-85

Cat. No.: B15586562 Get Quote

A comprehensive search for a chemical entity designated "AS-85" reveals that this term does

not refer to a single, universally recognized compound within the scientific and drug

development communities. Instead, "AS-85" appears as a component of various unrelated

substances and concepts spanning chemistry, microbiology, and materials science. For

researchers and drug development professionals, understanding the context of "AS-85" is

crucial for accurate identification and further investigation.

The ambiguity of the term "AS-85" necessitates a careful examination of its potential meanings.

The most prominent interpretations, based on available scientific literature, are detailed below.

Astatine (At): The Element with Atomic Number 85
In the context of pure chemistry, "85" refers to the atomic number of Astatine (At), a radioactive

halogen.[1] It is the rarest naturally occurring element in the Earth's crust. All of its isotopes are

short-lived; the most stable, astatine-210, has a half-life of only 8.1 hours.[1] Due to its

instability and rarity, a solid sample of astatine has never been viewed.[1] While it has some

metallic characteristics, its chemistry is largely analogous to that of iodine.[1] Its use in

medicine is primarily in the realm of radiopharmaceuticals for targeted alpha-particle therapy,

where its isotopes, such as Astatine-211, are attached to targeting molecules to destroy cancer

cells.

Antigen 85 (Ag85): A Key Drug Target in Mycobacterium
tuberculosis
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For professionals in drug development, particularly in the field of infectious diseases, "Ag85"

refers to the Antigen 85 complex from Mycobacterium tuberculosis, the bacterium that causes

tuberculosis. This complex consists of three proteins—Ag85A, Ag85B, and Ag85C—that are

essential for the synthesis of the mycobacterial cell wall.[2][3]

Function: The Ag85 proteins are mycolyltransferases that catalyze the final step in the

biosynthesis of mycolic acids, which are crucial components of the bacterial cell wall.[2][3]

This barrier protects the bacterium from the host's immune system and environmental

stresses.

As a Drug Target: Due to its vital role in bacterial survival and pathogenesis, the Ag85

complex is a significant target for the development of new anti-tuberculosis drugs.[2][4]

Modulators that inhibit the Ag85 complex can disrupt the bacterial cell wall, making the

bacterium more vulnerable.[2]

Inhibitors: One such inhibitor identified is ebselen (EBS).[4][5] Research has shown that

ebselen covalently binds to a cysteine residue near the active site of Ag85C, restructuring

the active site and disrupting the enzymatic activity essential for cell wall synthesis.[4][5]

Signaling Pathways: The Ag85 complex and its components are also involved in modulating

the host immune response. For instance, Ag85a has been shown to activate the cGAS-

STING signaling pathway in intestinal mucosal cells, which is involved in detecting cytosolic

DNA and triggering an immune response.[6]

OM-85: An Immunostimulant Bacterial Lysate
OM-85 is the designation for a standardized lysate of several common respiratory tract

bacteria. It is used as an immunostimulant to prevent recurrent respiratory tract infections.[7] Its

mechanism of action involves modulating both the innate and adaptive immune systems,

enhancing the host's defense against viral and bacterial pathogens.[7]

Span 85: A Non-ionic Surfactant
In the field of materials science and formulation, Span 85 is the commercial name for Sorbitan

Trioleate.[8][9][10] It is a non-ionic surfactant and emulsifier used in a variety of applications,

including cosmetics, food products, and pharmaceutical preparations.[9]
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Chemical Properties of Span 85 (Sorbitan Trioleate)

Property Value

Molecular Formula C60H108O8[9][10]

Molecular Weight 957.49 g/mol [9]

Appearance Amber viscous liquid[9]

CAS Number 26266-58-0[9]

HLB Value 1.8

Solubility Soluble in chloroform; dispersible in water.[11]

Other Contexts for "85"
The number "85" also appears in various other scientific and technical contexts, including:

USP <85>: A chapter in the United States Pharmacopeia that details the Bacterial

Endotoxins Test (BET), also known as the Limulus Amebocyte Lysate (LAL) test, used to

detect endotoxins in pharmaceutical products and medical devices.[12][13][14][15][16]

Steel Grades: Such as "85 Spring structural steel" or "ASTM A148 Grade 105-85," which are

designations for specific steel alloys with defined compositions and mechanical properties.

[17][18]

Polymer Blends: For example, "NOVABLEND PC/ASA T85" is a type of thermoplastic blend.

[19]

Yeast Genetics: "Pho85" is a cyclin-dependent kinase in yeast that is involved in several

signal transduction pathways related to environmental conditions.[20]

Conclusion
The designation "AS-85" is ambiguous and does not correspond to a single, well-defined

chemical entity for drug development. The most plausible interpretation for the target audience

of this guide is related to the Antigen 85 (Ag85) complex in Mycobacterium tuberculosis, a

critical area of research for new antibiotics. However, without a more specific chemical name,
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CAS number, or SMILES string, a detailed technical guide on a single "core" compound cannot

be definitively constructed.

For researchers and scientists, it is imperative to use precise identifiers to avoid confusion and

to ensure the accurate retrieval and application of scientific information. If "AS-85" is an internal

project code or a shorthand for a specific molecule, that more detailed information is required

to provide the in-depth technical guide requested.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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